Cas no 379701-22-1 (2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate
• CAS No: 379701-22-1
• MF: C₁₆H₁₆ClNO₅S₂
• MW: 401.884941101074
• CID: 6241148
• PubChem ID: 2344737
• Update Time: 2025-06-15

2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate
• SR-01000009923-1
• diethyl 5-[(5-chlorothiophene-2-carbonyl)amino]-3-methylthiophene-2,4-dicarboxylate
• SR-01000009923
• diethyl 5-(5-chlorothiophene-2-carboxamido)-3-methylthiophene-2,4-dicarboxylate
• F1015-0023
• 379701-22-1
• Z28334526
• AKOS001016589

• Inchi： 1S/C16H16ClNO5S2/c1-4-22-15(20)11-8(3)12(16(21)23-5-2)25-14(11)18-13(19)9-6-7-10(17)24-9/h6-7H,4-5H2,1-3H3,(H,18,19)
• InChI Key： GXVUKDJADZIVRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2=C(C(=O)OCC)C(C)=C(C(=O)OCC)S2)=O)S1

Computed Properties

• Exact Mass: 401.0158427g/mol
• Monoisotopic Mass: 401.0158427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate

Introduction to 2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 379701-22-1)

2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate, identified by its Chemical Abstracts Service number CAS No. 379701-22-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives family, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including ethyl side chains, an amido linkage, and chlorothiophene moieties, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of 2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate contributes to its unique chemical properties and potential applications. The thiophene core is a key feature, often found in natural products and bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The amido group introduces a polar moiety that can enhance solubility and binding affinity, while the chlorothiophene component may contribute to metabolic stability and selectivity. These features collectively make it an intriguing subject for synthetic chemists and pharmacologists.

In recent years, there has been growing interest in thiophene-based compounds due to their reported pharmacological effects. For instance, derivatives of thiophene have shown promise in the treatment of various diseases, including infectious disorders, neurological conditions, and cancer. The specific arrangement of substituents in 2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate may influence its interaction with biological systems, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict the binding affinity of 2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate to target proteins, providing insights into its mechanism of action. Such simulations are crucial for optimizing lead compounds before moving into expensive and time-consuming experimental validations.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies may include condensation reactions to form the amide linkage, alkylation for introducing the ethyl groups, and functional group transformations to introduce the chlorothiophene moiety. Advanced synthetic methodologies such as transition-metal-catalyzed reactions could enhance the efficiency of these processes.

The pharmacological profile of 2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate is still under investigation, but preliminary studies suggest that it may exhibit desirable biological activities. For example, the amido group could modulate enzyme activity by acting as a hydrogen bond acceptor or donor. The presence of electron-withdrawing groups like the carboxylates might influence receptor binding by altering electronic distributions on the molecule.

One area of active research is the use of thiophene derivatives as antiviral agents. The structural features of this compound could potentially interfere with viral replication mechanisms by inhibiting key enzymes or proteins involved in infection processes. Additionally, its ability to cross cell membranes may make it suitable for topical or systemic delivery systems.

In conclusion,2,4-diethyl 5-(5-chlorothiophene-2-amido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 379701-22-1) represents a fascinating compound with potential therapeutic applications. Its unique structural features and reported biological activities make it a valuable asset in pharmaceutical research. Further studies are warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound for drug development.